Cas no 268551-65-1 (N-BOC-thiourea)

• Product Name: N-BOC-thiourea
• CAS No: 268551-65-1
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• MDL: MFCD04039987
• CID: 247913
• PubChem ID: 24881411
• Update Time: 2025-04-19

N-BOC-thiourea Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(aminothioxomethyl)-, 1,1-dimethylethyl ester
• N-BOC-THIOUREA
• N-tert-butoxycarbonylthiourea
• tert-butyl N-carbamothioylcarbamate
• bis-N-Boc-thiourea
• thiourea N-t-butylcarbamate
• N-BOC THIOUREA 97
• FT-0685263
• N-Boc-thiourea, 97%
• BS-23717
• W16172
• J-016574
• A911139
• N-Boc thiourea 97
• tert-Butylcarbamothioylcarbamate
• JKXQTODLIZBUDE-UHFFFAOYSA-N
• N-Boc thiourea
• C6H12N2O2S
• MFCD04039987
• CS-0199385
• tert-Butyl carbamothioylcarbamate
• mono-boc-thiourea
• DTXSID50399259
• SCHEMBL1616863
• 268551-65-1
• N-tert-butoxycarbonyl-thiourea
• N-Tert.butoxycarbonyl thiourea
• AKOS025310544
• N-BOC-thiourea

• MDL： MFCD04039987
• Inchi： 1S/C6H12N2O2S/c1-6(2,3)10-5(9)8-4(7)11/h1-3H3,(H3,7,8,9,11)
• InChI Key： JKXQTODLIZBUDE-UHFFFAOYSA-N
• SMILES： S=C(N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 176.06200
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 142 °C (dec.) (lit.)
• PSA: 96.44000
• LogP: 1.84590
• Solubility: Not determined

N-BOC-thiourea Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R42/43
• Storage Condition：Sealed in dry,2-8°C